Zinkamalgam

• CAS No.: 12055-34-4
• Molecular Formula: HgZn
• Molecular Weight: 266.0 g/mol
• IUPAC Name: mercury;zinc
• InChI: InChI=1S/Hg.Zn
• InChI Key: YVUZUKYBUMROPQ-UHFFFAOYSA-N
• Canonical SMILES: [Zn].[Hg]

Description

Zinc Standard is a chemical compound primarily used as a reference material in various analytical techniques, such as Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). It is essential for calibrating instruments to ensure accurate measurement of zinc concentrations in different samples. Zinc, a transition metal with the atomic number 30, is a crucial element in numerous biological and industrial processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zinc Standard solutions are typically prepared by dissolving high-purity zinc metal in a suitable acid, such as nitric acid. The reaction involves the dissolution of zinc metal to form zinc nitrate, which is then diluted to the desired concentration. The reaction can be represented as follows: [ \text{Zn (s)} + 2 \text{HNO}_3 (\text{aq}) \rightarrow \text{Zn(NO}_3)_2 (\text{aq}) + \text{H}_2 (\text{g}) ]

Industrial Production Methods

In industrial settings, Zinc Standard solutions are produced by carefully controlling the purity of the zinc metal and the concentration of the acid. The solutions are then standardized against primary reference materials to ensure accuracy and traceability. The preparation involves precise weighing, dissolution, and dilution steps to achieve the required concentration .

Chemical Reactions Analysis

Types of Reactions

Zinc undergoes various chemical reactions, including:

Oxidation: Zinc reacts with oxygen to form zinc oxide. [ 2 \text{Zn (s)} + \text{O}_2 (\text{g}) \rightarrow 2 \text{ZnO (s)} ]

Reduction: Zinc can reduce other metal ions in solution, such as copper(II) ions. [ \text{Zn (s)} + \text{Cu}^{2+} (\text{aq}) \rightarrow \text{Zn}^{2+} (\text{aq}) + \text{Cu (s)} ]

Substitution: Zinc reacts with halogens to form zinc halides. [ \text{Zn (s)} + \text{Cl}_2 (\text{g}) \rightarrow \text{ZnCl}_2 (\text{aq}) ]

Common Reagents and Conditions

Common reagents used in reactions with zinc include acids (e.g., hydrochloric acid, sulfuric acid), halogens (e.g., chlorine, bromine), and other metal salts (e.g., copper(II) sulfate). These reactions typically occur under ambient conditions, although some may require heating to proceed efficiently .

Major Products

The major products formed from reactions involving zinc include zinc oxide, zinc halides, and reduced metal elements such as copper. These products are widely used in various applications, including catalysis, material science, and electronics .

Scientific Research Applications

Zinc Standard solutions are extensively used in scientific research for:

Analytical Chemistry: Calibration of instruments for accurate zinc quantification in environmental, biological, and industrial samples.

Biology and Medicine: Studying zinc’s role in enzymatic functions, cellular processes, and its therapeutic potential in treating zinc deficiency and related disorders.

Industry: Quality control in manufacturing processes, especially in galvanization, alloy production, and battery manufacturing

Mechanism of Action

Zinc exerts its effects through several mechanisms:

Enzymatic Functions: Zinc is a cofactor for numerous enzymes, facilitating catalytic activity and structural stability.

Cellular Processes: Zinc ions regulate gene expression, DNA synthesis, cell division, and apoptosis by interacting with transcription factors and signaling pathways.

Antioxidant Defense: Zinc acts as an antioxidant by stabilizing cell membranes and protecting against oxidative stress

Comparison with Similar Compounds

Similar Compounds

Magnesium Standard: Used for similar calibration purposes but involves magnesium instead of zinc.

Copper Standard: Another reference material used for copper quantification in analytical techniques.

Uniqueness

Zinc Standard is unique due to zinc’s specific biological roles and industrial applications. Unlike magnesium and copper, zinc is essential for a broader range of enzymatic functions and cellular processes, making it indispensable in both biological and industrial contexts .